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Compound of Interest

Compound Name: Limacine

Cat. No.: B239542

For Immediate Release

This document provides a technical summary of the chemical and physical properties of
Limacine, a naturally occurring alkaloid. This information is intended for researchers,
scientists, and professionals in drug development and related fields.

Chemical Identification and Properties

Limacine, with the CAS Number 10172-02-8, is a complex bisbenzylisoquinoline alkaloid.[1][2]
Its formal IUPAC name is (1R,14R)-9,20,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-
diazaheptacyclo[22.6.2.23,6.18,12,114 18 (27 31 (22 33]hexatriaconta-
3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-21-o0l.[1] It is also known as the
(1beta)-isomer of fangchinoline.[1]

Physicochemical Data

A summary of the key computed chemical and physical properties of Limacine is presented
below.
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Property Value Source
CAS Number 10172-02-8 PubChem[1]
Molecular Formula C37H40N20e PubChem[1]
Molecular Weight 608.7 g/mol PubChem[1]
Monoisotopic Mass 608.28863700 Da PubChem[1]
XLogP3 6.1 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 8 PubChem
Rotatable Bond Count 4 PubChem
Topological Polar Surface Area  72.9 A2 PubChem[1]
Heavy Atom Count 45 PubChem

Natural Occurrence

Limacine is an alkaloid that has been identified in several plant species. These include
Hypserpa nitida, Cyclea barbata, Limacia cuspidata, L. oblonga, Pycnarrhena longifolia, P.
novoguineensis, Colubrina faralaotra, Arcangelisia flava, and Curarea candicans.[3]

Biological Activity and Research Data

Currently, there is a notable lack of in-depth, publicly available scientific literature detailing the
specific biological activities, mechanism of action, and signaling pathways of Limacine. While
some vendor information suggests potential antimicrobial properties or interactions with cellular
receptors, these claims are not substantiated by detailed experimental data, protocols, or peer-
reviewed studies in the provided search results.[4]

Consequently, the creation of a comprehensive technical guide that includes quantitative data,
detailed experimental protocols, and signaling pathway diagrams is not feasible at this time.
Researchers interested in the pharmacological potential of Limacine would likely need to
conduct foundational in vitro and in vivo studies to elucidate its biological functions.
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Due to the absence of specific experimental workflows or signaling pathway information for
Limacine, no visualizations can be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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